4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline

• IUPAC Name: 4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline
• InChI: InChI=1S/C19H20F2N6/c1-2-15-17(21)19(25-11-22-15)27-7-3-6-26(8-9-27)18-14-5-4-13(20)10-16(14)23-12-24-18/h4-5,10-12H,2-3,6-9H2,1H3
• InChI Key: WEOKVOPIZDLUNK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CCCN(CC2)C3=NC=NC4=C3C=CC(=C4)F)F
• Molecular Formula: C19H20F2N6
• Molecular Weight: 370.4 g/mol
• CAS No.: 2640952-87-8

Description

4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline is a heterocyclic compound featuring a quinazoline core substituted with fluorine atoms and a diazepane-linked pyrimidine moiety. The ethyl group on the pyrimidine moiety may influence lipophilicity, impacting pharmacokinetic properties such as absorption and distribution .

Mechanism of Action

Target of Action

It’s known that similar compounds, such as voriconazole, are used for the treatment of fungal infections. They exhibit excellent antifungal activity against a wide range of yeasts and filamentous fungi.

Mode of Action

It’s known that similar compounds interact with their targets to inhibit the growth of fungi, thereby treating fungal infections.

Biochemical Pathways

Similar compounds are known to interfere with the synthesis of ergosterol, a key component of the fungal cell membrane.

Pharmacokinetics

Similar compounds are known to be well absorbed and widely distributed in the body.

Result of Action

Similar compounds are known to result in the disruption of the fungal cell membrane, leading to the death of the fungal cells.

Action Environment

Similar compounds are known to be stable under normal storage conditions.

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds similar to 4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline exhibit significant anticancer properties. The incorporation of a fluorine atom in the pyrimidine ring enhances the compound's ability to inhibit tumor growth by interfering with DNA synthesis and repair mechanisms.

Case Study : A study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed potent activity against various cancer cell lines, suggesting its potential as a lead compound for developing new anticancer drugs .

Antimicrobial Properties

This compound has been evaluated for its antimicrobial efficacy against a range of pathogens. Its unique structure allows it to disrupt bacterial cell wall synthesis and inhibit protein synthesis, making it a candidate for developing new antibiotics.

Case Study : In vitro tests revealed that the compound exhibited strong activity against both Gram-positive and Gram-negative bacteria, including strains resistant to conventional antibiotics. This finding highlights its potential application in treating bacterial infections .

Neurological Applications

The diazepan moiety in the compound suggests potential applications in treating neurological disorders. Research indicates that similar compounds can act as GABA receptor modulators, potentially aiding in the treatment of anxiety and depression.

Case Study : Experimental models have shown that related compounds demonstrate anxiolytic effects comparable to established medications like benzodiazepines, indicating a promising avenue for further investigation into their therapeutic use .

Summary Table of Applications

Application Area	Mechanism	Case Study Reference
Anticancer Activity	DNA synthesis inhibition	Journal of Medicinal Chemistry
Antimicrobial Properties	Disruption of cell wall synthesis	In vitro antimicrobial study
Neurological Applications	GABA receptor modulation	Experimental anxiety model study

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues in Heterocyclic Chemistry

The compound belongs to a broader class of fused heterocycles, which include thiazolo-pyrimidines, coumarin-linked benzodiazepines, and pyrazolo-pyrimidinones. Below is a comparative analysis of key structural and functional differences:

Compound Name	Core Structure	Key Substituents	Reported Activity/Properties	Reference
4-[4-(6-ethyl-5-fluoropyrimidin-4-yl)-1,4-diazepan-1-yl]-7-fluoroquinazoline (Target Compound)	Quinazoline	7-Fluoro, 1,4-diazepane-linked 6-ethyl-5-fluoropyrimidine	Hypothesized kinase inhibition; enhanced metabolic stability due to fluorine substituents
5-(2-(6-hydroxy-2-oxo-2H-chromen-4-yl)-7-phenyl-5-thioxo-5,6,7,7a-tetrahydrothiazolo[4,5-d]pyrimidin-3(2H)-yl)-2-methylthieno[3,4-d]pyrimidin-4(3H)-one (19)	Thiazolo[4,5-d]pyrimidine	Chromenone, phenyl, thioxo	Microwave-assisted synthesis; potential anticancer activity (in vitro assays)
1,5-dimethyl-4-(5-(4-(4-(coumarin-3-yl)-2,3-dihydro-1H-benzo[b][1,4]diazepin-2-yl)phenyl)-4,5-dihydro-1H-tetrazol-1-yl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one (4g)	Benzo[b][1,4]diazepine	Coumarin, tetrazole, pyrazolone	Antimicrobial activity (Gram-positive bacteria); fluorescence properties
2-(4-ethyl-6-methylpyrazolo[1,5-a]pyrazin-2-yl)-7-[4-(2-fluoroethyl)piperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one (Patent Compound)	Pyrazolo-pyrimidinone	Fluorinated piperazine, ethyl-methylpyrazolo	Patent application for kinase inhibition; improved solubility via fluorinated side chains

Key Differences in Pharmacological Profiles

• Fluorine Substitution: The target compound’s 5-fluoro and 7-fluoro groups confer distinct advantages over non-fluorinated analogues (e.g., compound 19 in ), such as resistance to oxidative metabolism and stronger hydrogen-bond interactions with kinase ATP-binding pockets .
• Diazepane vs.
• Coumarin vs. Quinazoline Cores : Coumarin-containing derivatives (e.g., compound 4g in ) exhibit fluorescence properties useful for imaging, whereas the quinazoline core in the target compound is optimized for kinase inhibition due to its planar aromatic structure .

Research Findings and Implications

• Kinase Inhibition : Quinazoline derivatives are established EGFR and VEGFR inhibitors. The fluorinated pyrimidine and diazepane groups in the target compound may enhance selectivity for tyrosine kinases over serine/threonine kinases .
• Metabolic Stability : Fluorine atoms reduce CYP450-mediated metabolism, as observed in fluorinated piperazine derivatives (), suggesting prolonged half-life for the target compound .
• Toxicity Considerations : Diazepane rings are associated with lower hepatotoxicity compared to piperazine analogues, as seen in preclinical studies of related compounds .

Q & A

Q. How to design a robust SAR study for fluorinated quinazoline derivatives?

• Methodology : Synthesize a focused library with systematic substitutions (e.g., fluorine at C5 vs. C7, ethyl vs. methyl groups). Use DoE to vary substituent electronic (Hammett σ) and steric (Taft E$_s$) parameters. Corrogate SAR data with free-energy calculations (MM-PBSA) .